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Introduction

The non-structural protein 16 (nsp16) of coronaviruses is an S-adenosyl-L-methionine (SAM)-

dependent 2'-O-methyltransferase (2'-O-MTase) that plays a crucial role in viral RNA capping.

[1][2] This enzymatic activity is essential for viral replication and for evading the host's innate

immune system.[3][4] The activity of nsp16 is critically dependent on its interaction with the

non-structural protein 10 (nsp10), which acts as a vital cofactor, stabilizing the SAM binding

pocket and extending the RNA binding groove of nsp16.[3][4] Given its importance in the viral

life cycle, the nsp10/nsp16 complex is a prime target for the development of antiviral

therapeutics.[1][5][6] These notes provide detailed protocols for the expression and purification

of the recombinant SARS-CoV-2 nsp10/nsp16 complex, primarily using an E. coli expression

system.

Data Presentation: Quantitative Summary of
nsp10/nsp16 Complex Properties
The following tables summarize key quantitative data from published literature regarding the

purification and characterization of the nsp10/nsp16 complex.

Table 1: Protein Purification and Yield
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Parameter Value Source

Purity >95% [2][7]

Purity >90% [8]

Final Complex Concentration 7 mg/mL [9]

Final Nsp10 Concentration 8.5 mg/mL [3]

Final Nsp16 Concentration 5 mg/mL [3]

Specific Activity 53 pmol/min/mg [8]

Table 2: Binding Affinities and Kinetic Parameters (SARS-CoV-2)

Ligand/Substrate Parameter Value (µM) Source

S-adenosyl-l-

methionine (SAM)
Kd 3.4 ± 1.5 [2][7]

S-adenosyl-l-

methionine (SAM)
Kd 5.8 ± 0.8 [10]

S-adenosyl-l-

homocysteine (SAH)
Kd 5.7 ± 1.9 [2][7]

Sinefungin (Inhibitor) Kd 6.8 ± 2.0 [2][7]

S-adenosyl-l-

methionine (SAM)
Kmapp 5.0 ± 0.7 [11]

RNA Substrate Kmapp 0.7 ± 0.1 [11]

Experimental Workflows and Signaling Pathways
Two primary strategies are employed for producing the nsp10/nsp16 complex: co-expression of

both proteins from a single vector or separate expression followed by in vitro complex

formation.
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Plasmid Construction

Protein Expression

Purification Cascade

Final Product

Co-expression Vector
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Transform E. coli
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Induce with IPTG
(e.g., 18°C Overnight)

Harvest Cells & Lysis

Clarify Lysate
(Centrifugation)

Affinity Chromatography
(IMAC - Ni-NTA)

His-tag Cleavage
(TEV Protease)
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Size Exclusion Chromatography
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Purified nsp10/nsp16
Complex (>95% Purity)
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Nsp10 Expression & Purification Nsp16 Expression & Purification

Complex Assembly & Final Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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